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Compound of Interest

Compound Name: 1-Isocyanocyclohexene

Cat. No.: B074982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: IUPAC Name and CAS Number
IUPAC Name: 1-isocyanocyclohexene[1] CAS Number: 1121-57-9[1]

Introduction
1-Isocyanocyclohexene is a versatile reagent in organic synthesis, primarily recognized for its

role as a "convertible isocyanide" in multicomponent reactions (MCRs), most notably the Ugi

four-component condensation (U-4CC).[2][3] Its unique property lies in the ability of the

resulting Ugi product, a cyclohexenamide, to undergo post-condensation modifications,

allowing for the facile synthesis of a diverse array of chemical entities from a single initial

product. This attribute makes 1-isocyanocyclohexene a powerful tool in the construction of

compound libraries for drug discovery and development.[2][3]

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 1-
isocyanocyclohexene is provided below.
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Property Value Reference

Molecular Formula C₇H₉N [1]

Molecular Weight 107.15 g/mol [1]

Boiling Point 56-59 °C at 12 Torr [4]

Hazard Statements

Flammable liquid and vapor.

Harmful if swallowed or in

contact with skin. Causes skin

irritation. May cause an allergic

skin reaction. Causes serious

eye irritation. Fatal if inhaled.

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled. May

cause respiratory irritation.

Precautionary Statements

Keep away from heat, sparks,

open flames, and hot surfaces.

Avoid breathing fumes, mist,

vapors, or spray. Wear

protective gloves, protective

clothing, eye protection, and

face protection. In case of

inadequate ventilation wear

respiratory protection.

Synthesis of 1-Isocyanocyclohexene
The synthesis of 1-isocyanocyclohexene can be achieved through the dehydration of N-

(cyclohex-1-en-1-yl)formamide. A general experimental protocol is outlined below.

Experimental Protocol: Synthesis of 1-
Isocyanocyclohexene
Materials:
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N-(cyclohex-1-en-1-yl)formamide

Triphosgene

Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, rotary evaporator, and

standard glassware for extraction and distillation.

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve N-(cyclohex-1-en-1-yl)formamide in

anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

Addition of Base: Add diisopropylethylamine or triethylamine to the solution.

Addition of Dehydrating Agent: Prepare a solution of triphosgene in anhydrous

dichloromethane and add it dropwise to the cooled reaction mixture via the dropping funnel

over a period of 30-60 minutes. Maintain the temperature at 0 °C during the addition.

Reaction Monitoring: After the addition is complete, allow the reaction to warm to room

temperature and stir for an additional 1-2 hours. Monitor the progress of the reaction by thin-

layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture again to 0 °C and quench by the slow

addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and

extract the aqueous layer with dichloromethane.
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Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate or sodium sulfate. Filter the solution and concentrate the solvent under

reduced pressure using a rotary evaporator. The crude product is then purified by vacuum

distillation to yield 1-isocyanocyclohexene as a colorless liquid.

Application in Ugi Four-Component Condensation
The primary application of 1-isocyanocyclohexene is as a convertible isocyanide in the Ugi

four-component condensation. This reaction allows for the one-pot synthesis of α-acylamino

amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.

Signaling Pathway: Ugi Four-Component Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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